Benzoic acid, m-(2,3-dihydroxypropoxy)-, methyl ester
Overview
Description
Benzoic acid, m-(2,3-dihydroxypropoxy)-, methyl ester is a bioactive chemical.
Scientific Research Applications
Polymer Synthesis
Benzoic acid, m-(2,3-dihydroxypropoxy)-, methyl ester plays a role in the synthesis of well-defined condensation polymers. The inductive effect-assisted chain-growth polycondensation was explored, focusing on extending the synthesis of well-defined condensation polymers from para-substituted polymers to meta-substituted ones (Sugi et al., 2005).
Metabolic Studies
This compound is also involved in metabolic studies. For instance, the metabolism of benzoic acid in horses was examined, revealing the presence of 3-hydroxy-3-phenylpropionic acid methyl ester as a metabolite, providing insights into the metabolic interrelationships between xenobiotic acids and fatty acids (Marsh et al., 1982).
Pharmacokinetics
In pharmacokinetics, the behavior of this compound in rats following intravenous and oral administrations was studied, revealing its rapid distribution in rat plasma and providing essential data on its bioavailability (Xu et al., 2020).
Analytical Chemistry
It's used in analytical chemistry, for instance, in the determination of benzoic acid in soft drinks by gas chromatography with an on-line pyrolytic methylation technique (Pan et al., 2005).
Chemical Synthesis
This compound is also important in chemical synthesis. For example, a study focused on the synthesis and antibacterial activity of novel 3-hydroxy benzoic acid hybrid derivative, emphasizing its potential as a chemotherapeutic agent (Satpute et al., 2018).
Properties
CAS No. |
67032-33-1 |
---|---|
Molecular Formula |
C11H14O5 |
Molecular Weight |
226.23 g/mol |
IUPAC Name |
methyl 3-(2,3-dihydroxypropoxy)benzoate |
InChI |
InChI=1S/C11H14O5/c1-15-11(14)8-3-2-4-10(5-8)16-7-9(13)6-12/h2-5,9,12-13H,6-7H2,1H3 |
InChI Key |
APZIDRCACRTPAG-UHFFFAOYSA-N |
SMILES |
COC(=O)C1=CC(=CC=C1)OCC(CO)O |
Canonical SMILES |
COC(=O)C1=CC(=CC=C1)OCC(CO)O |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms |
Benzoic acid, m-(2,3-dihydroxypropoxy)-, methyl ester |
Origin of Product |
United States |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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